![molecular formula C6H6O4S B156009 4-Hydroxybenzenesulfonic acid CAS No. 98-67-9](/img/structure/B156009.png)
4-Hydroxybenzenesulfonic acid
Overview
Description
Phenolsulfonic acid, also known as 4-hydroxybenzenesulfonic acid, is an organic compound that belongs to the class of benzenesulfonic acids and derivatives. It is characterized by a sulfonic acid group attached to a benzene ring with a hydroxyl group in the para position. This compound is commonly used in various industrial and laboratory applications due to its unique chemical properties .
Scientific Research Applications
Phenolsulfonic acid has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in various organic synthesis reactions and as a catalyst in certain chemical processes.
Biology: Phenolsulfonic acid is used in biochemical assays and as a staining agent in microscopy.
Medicine: It is used in the formulation of certain pharmaceuticals and as an intermediate in the synthesis of active pharmaceutical ingredients.
Industry: Phenolsulfonic acid is used in the production of dyes, pigments, and other industrial chemicals
Mechanism of Action
The mechanism of action of phenolsulfonic acid involves its ability to act as a strong acid and a sulfonating agent. It can donate protons to various substrates, leading to the formation of sulfonated products. The molecular targets and pathways involved in its action depend on the specific application and the nature of the substrate .
Safety and Hazards
Future Directions
The current market situation and future growth potential of the 4-Hydroxybenzenesulfonic Acid market throughout the forecast period is being analyzed . Strategies for marketing, market-entry, market expansion, and other business plans are being developed by understanding factors influencing growth in the market and purchase decisions of buyers .
Relevant Papers
Biochemical Analysis
Biochemical Properties
It is known that the compound can serve as an acid catalyst to accelerate both the protonation step and the gelation step during the preparation process of phenolic aerogel . This suggests that 4-Hydroxybenzenesulfonic acid may interact with enzymes, proteins, and other biomolecules involved in these processes.
Temporal Effects in Laboratory Settings
It is known that the compound can significantly accelerate the gelation reaction of phenolic aerogel precursors, suggesting that it may have long-term effects on cellular function in in vitro or in vivo studies .
Preparation Methods
Phenolsulfonic acid is typically synthesized through the sulfonation of phenol. The reaction involves mixing phenol with sulfuric acid at around 100°C. The resulting product is a mixture of ortho and para isomers, with the para isomer being the major product. The reaction conditions are carefully controlled to ensure the desired product composition .
In industrial production, phenolsulfonic acid is often prepared by reacting phenol with sulfuric acid under controlled temperature conditions. The reaction mixture is then cooled, and the product is purified to remove any unreacted phenol and other impurities .
Chemical Reactions Analysis
Phenolsulfonic acid undergoes various chemical reactions, including:
Oxidation: Phenolsulfonic acid can be oxidized to produce sulfonated quinones.
Reduction: It can be reduced to form phenol and sulfonic acid derivatives.
Substitution: The hydroxyl group in phenolsulfonic acid can undergo electrophilic substitution reactions, such as nitration and halogenation.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophilic reagents like nitric acid and halogens. The major products formed from these reactions depend on the specific conditions and reagents used .
Comparison with Similar Compounds
Phenolsulfonic acid is similar to other benzenesulfonic acids, such as benzenesulfonic acid and toluenesulfonic acid. it is unique due to the presence of the hydroxyl group, which imparts different chemical reactivity and properties. The hydroxyl group allows for additional reactions, such as electrophilic substitution, which are not possible with other benzenesulfonic acids .
Similar compounds include:
- Benzenesulfonic acid
- Toluene-4-sulfonic acid
- 4-chlorobenzenesulfonic acid
Phenolsulfonic acid stands out due to its unique combination of sulfonic acid and hydroxyl functional groups, making it a versatile compound in various applications.
properties
IUPAC Name |
4-hydroxybenzenesulfonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O4S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4,7H,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEPBITJSIHRMRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1O)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1046421 | |
Record name | 4-Hydroxyphenylsulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1046421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Deliquescent solid; [Merck Index] Viscous brown liquid (65% wt. solution in water); [MSDSonline] | |
Record name | Benzenesulfonic acid, 4-hydroxy- | |
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Record name | p-Phenolsulfonic acid | |
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Solubility |
MISCIBLE WITH WATER, ALCOHOL | |
Record name | 4-HYDROXYPHENYLSULFONIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5319 | |
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Density |
1.337 | |
Record name | 4-HYDROXYPHENYLSULFONIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5319 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00000033 [mmHg] | |
Record name | p-Phenolsulfonic acid | |
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Color/Form |
NEEDLES | |
CAS RN |
98-67-9 | |
Record name | 4-Hydroxybenzenesulfonic acid | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=98-67-9 | |
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Record name | p-Phenolsulfonic acid | |
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Record name | Phenolsulfonic acid | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB14739 | |
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Record name | 4-Hydroxybenzenesulfonic acid | |
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Record name | Benzenesulfonic acid, 4-hydroxy- | |
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Record name | 4-Hydroxyphenylsulfonic acid | |
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URL | https://comptox.epa.gov/dashboard/DTXSID1046421 | |
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Record name | 4-hydroxybenzenesulphonic acid | |
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Record name | PHENOLSULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L74LRO149A | |
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Record name | 4-HYDROXYPHENYLSULFONIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5319 | |
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Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 4-Hydroxybenzenesulfonic acid?
A1: The molecular formula is C6H6O4S, and the molecular weight is 174.17 g/mol.
Q2: What spectroscopic data is available for this compound?
A2: UV-Vis, IR, 1H NMR, and 31P NMR data have been used to characterize this compound and its derivatives. [, ]
Q3: Does the position of the sulfonic acid group impact the fluorescence of this compound derivatives?
A3: Yes, research indicates that the fluorescence of imines derived from 3-amino-4-hydroxybenzenesulfonic acid is significantly influenced by the position and strength of electron-donating groups. Adding a hydroxy or methoxy moiety near the -OH group on the phenyl ring diminishes the fluorescence signal due to intersystem crossing and intramolecular charge transfer mechanisms. These findings are supported by femtosecond transient absorption spectroscopy. []
Q4: How does this compound interact with anions?
A4: Studies have demonstrated that 3-amino-4-hydroxybenzenesulfonic acid-based imine compounds show promise as chemosensors for anions, enabling visible detection even in daylight. These compounds exhibit changes in their UV-Vis spectra upon interaction with anions. []
Q5: Can this compound be used to prepare phenolic compounds?
A5: Yes, research indicates that palladium complexes containing this compound as a ligand are active catalysts for the decarboxylation of 4-hydroxybenzoic acid to produce phenol. []
Q6: What is the role of this compound in the preparation of magnetite nanoparticles for oil field applications?
A6: this compound is a key component in the synthesis of sulfonated phenolic resin. This resin can be used to functionalize the surface of magnetite nanoparticles, enhancing their stability in high salinity environments like those found in oil fields. []
Q7: Can this compound be used in the preparation of fuel cell membranes?
A7: Yes, this compound can be grafted onto commercially available poly(vinylidene fluoride-co-hexafluoropropylene) (poly(VDF-co-HFP)) copolymers. This grafting process leads to the formation of novel fluoropolymers containing aryl sulfonic acid side groups, which can function as precursors for fuel cell membranes. []
Q8: How does this compound contribute to the synthesis of proton conducting materials?
A8: this compound serves as a building block for the creation of sulfonic acid-functionalized cyclic and polymeric phosphazenes. These materials exhibit promising proton conductivity, exceeding that of Nafion under anhydrous conditions. []
Q9: Does this compound play a role in biological systems?
A9: While not a naturally occurring compound, research has explored the interaction of this compound derivatives in biological contexts. For example, studies suggest that it plays a minor role in the complexation of Uranyl (VI) by humic substances. [] Additionally, it has been investigated as a component of a chromogenic system for glucose assays in serum. []
Q10: What is the role of this compound in the synthesis of UV absorbers?
A10: It serves as a precursor in the synthesis of the water-soluble UV absorber 2-(2-hydroxy-5-sulfonicphenyl)benzotriazole. This UV absorber shows promise in enhancing the UV protection capabilities of wool fabrics. []
Q11: Has this compound been linked to any biological activity?
A11: Derivatives of this compound, specifically copper(II) complexes of 3-formyl-4-hydroxybenzenesulfonic acid thiosemicarbazones, have displayed moderate anticancer activity in human cancer cell lines. []
Q12: What analytical techniques are employed to study this compound and its derivatives?
A12: A range of techniques is used, including: * HPLC for separation and purification of derivatives [, ] * Mass spectrometry (MS) for structural determination of derivatives [, ] * NMR (1H and 13C) for structural characterization of derivatives [, ] * UV-Vis spectroscopy for studying interactions with analytes [, ] * Cyclic voltammetry for electrochemical characterization [] * X-ray crystallography for structural analysis [, ]
Q13: What are the environmental considerations regarding this compound?
A13: One study identified 3,5-dichloro-4-hydroxybenzenesulfonic acid, a related compound, as a persistent pollutant in the Chicago River. This finding highlights the need for further investigation into the environmental impact and degradation pathways of this compound and its derivatives. []
Q14: What is the significance of fast atom bombardment liquid secondary-ion mass spectrometry (FAB/LSIMS) in the study of this compound?
A14: Research has demonstrated the efficacy of this compound as a reduction-inhibiting matrix in FAB/LSIMS. This property proves valuable in analyzing compounds prone to reduction during mass spectrometry, such as disulfide-containing peptides. []
Q15: How is this compound used in capillary electrophoresis?
A15: this compound has been successfully employed as a UV-absorbing probe co-anion in capillary electrophoresis. This approach enhances peak shapes and sensitivity, particularly in analyzing mixtures of inorganic and organic anions. []
Q16: Can this compound be used in the development of sensors?
A16: Yes, studies have explored the use of this compound in sensor development. One example is its incorporation into an electrode chip for detecting specific cations via complexation with chelating molecules. []
Q17: Has this compound been explored in the context of fungal biotransformation?
A17: Yes, research has explored the use of fungal biomass, particularly strains known for laccase production, for the biotransformation of this compound (AHBS) into a phenoxazinone dye. This approach presents a potentially greener alternative to traditional chemical synthesis methods for producing dyes. []
Q18: What is the role of this compound in the development of electroactive biomaterials?
A18: Research has demonstrated the feasibility of incorporating this compound into electroactive silk fibroin films for drug delivery applications. This copolymerization strategy imparts electrical conductivity to the biomaterial, enabling electrochemically enhanced drug release. []
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